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Compound of Interest

Compound Name: 6-Bromo-2,3-dimethylbenzoic acid
CAS No.: 5613-29-6
Cat. No.: B13014831
Get Quote
. J

Executive Summary & Chemical Risk Profile

Effective disposal of 6-Bromo-2,3-dimethylbenzoic acid requires strict adherence to
halogenated waste segregation protocols.[1] Unlike simple organic acids, the presence of the
bromine atom necessitates high-temperature incineration to prevent the formation of persistent
environmental pollutants (such as brominated dioxins) during destruction.

Improper disposal—specifically mixing this compound with non-halogenated solvents or drain
disposal—violates EPA RCRA regulations and poses significant infrastructure risks (corrosion
of incinerator scrubbers).

Chemical Safety Profile (Table 1)
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Parameter Specification Operational Implication

CAS Number 102308-46-3 (Typical) Use for waste manifesting.

Halogenated: Must go to
Molecular Formula
halogenated waste stream.

Acidity ( Corrosive: Do not store in
~3.5-4.0 (Est.) ) ] )
) metal containers without liners.
Physical State Solid (Powder/Crystal) Dust hazard during transfer.
Irritant to eyes, skin, and
GHS Hazards H315, H319, H335 _
respiratory system.
Risk of Exotherm: Do not mix
o Strong Oxidizers, Strong with concentrated nitric acid or
Incompatibilities )
Bases permanganates in waste

drums.

Decision Matrix: Waste Segregation Logic

The following decision tree illustrates the required workflow for categorizing waste containing 6-
Bromo-2,3-dimethylbenzoic acid. This logic prevents the contamination of cheaper, non-
halogenated waste streams.
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Waste Generation:
6-Bromo-2,3-dimethylbenzoic acid

Physical State?

Solid Liquid
(Pure compound, spill debris) (Reaction mixture, mother liquor)

ollect in Wide-Mouth Jar

STREAM A:
Solid Hazardous Waste Solvent Base?
(Tag: Halogenated Organic Solid)

Organic Solvent Aqueous Solution

Segregate Strictly Do NOT Drain Dispose

STREAM B: STREAM C:

Halogenated Solvent Waste Aqueous Chemical Waste
(Do NOT mix with Non-Halogenated) (pH Adjust if req, check local EHS)

Click to download full resolution via product page

Figure 1: Segregation logic ensuring halogenated compounds are routed to appropriate
incineration streams.

Detailed Disposal Protocols
Protocol A: Solid Waste (Excess Reagent & Spills)

Applicability: Expired pure chemicals, weighing boat residues, and spill cleanup materials.
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» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.
Avoid metal cans due to the acidic nature of the compound [1].

e Transfer:

o Wear nitrile gloves and safety goggles.

o If the solid is fine dust, perform transfer inside a fume hood to prevent inhalation (H335).
e Labeling:

o Affix a hazardous waste tag immediately.

o Critical: Check the box for "Halogenated Organic."[2]

o List components: "6-Bromo-2,3-dimethylbenzoic acid, 98%."

o Storage: Store in the Satellite Accumulation Area (SAA) until pickup. Keep container closed
at all times except when adding waste.[1][3]

Protocol B: Liquid Waste (Organic Solutions)

Applicability: Reaction mixtures where the compound is dissolved in DCM, Chloroform, Ethyl
Acetate, or Methanol.

e Segregation Rule: Because the solute contains Bromine, the entire solvent volume is now
classified as "Halogenated Waste," even if the solvent itself (e.g., Methanol) is non-
halogenated [2].

e Action:

o Pour into the "Halogenated Organic Solvents" carboy (typically designated with a specific
color, often yellow or green depending on facility).

o Do NOT pour into the "Non-Halogenated/Flammable" drum. Contaminating a non-
halogenated stream with brominated compounds can result in heavy fines from waste
vendors due to the requirement for different incineration scrubbers [3].
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o Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.g.,
Nitric Acid waste), as brominated compounds can liberate toxic bromine gas (

) under oxidative stress.

Protocol C: Aqueous Waste (Mother Liquors)

Applicability: AQueous extractions or reverse-phase chromatography fractions.

e Prohibition: Do NOT pour down the sink. While benzoic acids are weak acids, the
halogenated nature poses ecotoxicity risks and regulatory violations if discharged to sewer
systems [4].

e Collection:
o Collect in a carboy designated for "Aqueous Chemical Waste."

o If the solution is highly acidic (pH < 2), it is good practice to neutralize it to pH 5-9 before
adding it to a commingled waste drum to prevent corrosion or gas generation, provided
your facility permits elementary neutralization in SAAs [5].

o If neutralization is not permitted, collect as "Corrosive Aqueous Waste - Acidic."

Regulatory & Compliance Framework (RCRA)

Proper classification ensures compliance with the Resource Conservation and Recovery Act
(RCRA).

e Hazardous Waste Codes:
o DO002: If the waste is an aqueous solution with pH
2.[4]
o DO0O01: If the waste is in an ignitable solvent (Flash point < 60°C).

o Halogenated Status: While 6-Bromo-2,3-dimethylbenzoic acid is not a specific "U-listed"
or "P-listed" waste, it falls under the broader "Halogenated Organic” umbrella. Facilities
often use specific state codes or generic profiles for "Halogenated Acidic Solids" [2][6].
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» Manifesting:

o Ensure the manifest explicitly states "Brominated" or "Halogenated." This alerts the
Treatment, Storage, and Disposal Facility (TSDF) to use an incinerator equipped with acid
gas scrubbers to capture Hydrogen Bromide (HBr) generated during combustion.

Emergency Response: Spills

In the event of a spill during disposal:

 |solate: Evacuate the immediate area if dust is airborne.

o PPE: Don double nitrile gloves, lab coat, and N95 dust mask (or respirator if outside a hood).

» Neutralize (Liquids): If the spill is a liquid solution, cover with sodium bicarbonate or a
commercial acid spill kit to neutralize acidity.

e Absorb: Use vermiculite or spill pads.

o Disposal: Place all contaminated debris into Protocol A (Solid Waste) containers. Do not
place in regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13014831?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

